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Introduction
Carbon tetrafluoride (CF₄) is a perfluorocarbon compound extensively utilized in the

semiconductor industry for dry etching processes.[1] Its inertness, chemical stability, and the

ability to generate reactive fluorine radicals in a plasma make it a cornerstone for patterning

silicon (Si), silicon dioxide (SiO₂), and silicon nitride (Si₃N₄) thin films.[2] This document

provides detailed application notes and experimental protocols for the use of CF₄ in plasma

etching and reactive ion etching (RIE), critical techniques in the fabrication of microelectronic

devices.[3]

Principle of CF₄ Plasma Etching
CF₄ plasma etching is a dry etching process where an electrical field is used to ionize the CF₄

gas, creating a plasma composed of ions, electrons, and reactive neutral species, primarily

fluorine radicals (F•).[4] These highly reactive radicals are the primary etchant species. The
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etching process involves the adsorption of these radicals onto the substrate surface, followed

by a chemical reaction to form volatile products that are then desorbed and pumped away. For

instance, fluorine radicals react with silicon to form silicon tetrafluoride (SiF₄), a volatile gas.[4]

The addition of other gases, such as oxygen (O₂) or hydrogen (H₂), to the CF₄ plasma can

significantly alter the etching characteristics. Oxygen can increase the concentration of fluorine

radicals, thereby increasing the etch rate of silicon and silicon dioxide.[5] Conversely, hydrogen

can act as a scavenger for fluorine radicals, forming hydrogen fluoride (HF), which can lead to

the deposition of a fluorocarbon polymer film that inhibits etching, a phenomenon leveraged to

enhance selectivity between different materials.[6]

Applications of CF₄ in Semiconductor
Manufacturing
Plasma Etching of Silicon (Si)
CF₄ plasma is widely used for etching silicon in the fabrication of various microelectronic

devices. The process is valued for its ability to create anisotropic profiles, which is crucial for

defining fine features.[1]

Mechanism of Silicon Etching with CF₄ Plasma

The primary mechanism involves the chemical reaction of fluorine radicals with silicon to form

the volatile product SiF₄.[4] Ion bombardment from the plasma enhances the etch rate by

promoting the desorption of reaction byproducts and creating active sites on the silicon surface.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://cns1.rc.fas.harvard.edu/facilities/docs/2014%20Nanofabrication%20Summer%20School%20-%20Reactive%20Ion%20Etch.pdf
https://www.ispc-conference.org/ispcdocs/ispc5/content/5/05-0301.pdf
https://www.lsi.usp.br/~patrick/sbmicro/papers/P174_2943I1.pdf
https://www.yujichemtech.com/cf4-for-silicon-etching-in-semiconductor-technology/
https://cns1.rc.fas.harvard.edu/facilities/docs/2014%20Nanofabrication%20Summer%20School%20-%20Reactive%20Ion%20Etch.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216895?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CF₄ Plasma

Silicon Wafer Surface

CF₄ Gas RF PowerIonization & Dissociation

F•, CF₃•, CF₂•, C•

CF₃⁺, F⁺

Adsorption of F•
Diffusion to Surface

Si Substrate
Ion Bombardment

(Enhances Reaction)

Chemical Reaction
Si + 4F• → SiF₄ Desorption of SiF₄ SiF₄ (Volatile Product)

Click to download full resolution via product page

Caption: Mechanism of silicon etching in a CF₄ plasma.

Reactive Ion Etching (RIE) of Silicon Dioxide (SiO₂)
RIE of SiO₂ using CF₄-based plasmas is a fundamental step in creating contact holes and

defining gate structures in integrated circuits. The process combines chemical etching with

physical sputtering, resulting in highly anisotropic etch profiles.[7]

Plasma Etching of Silicon Nitride (Si₃N₄)
CF₄, often in combination with O₂, is used for etching silicon nitride films, which serve as

passivation layers or hard masks in semiconductor devices.[5][8] The addition of oxygen can

enhance the etch rate and selectivity of Si₃N₄ over SiO₂.[9]

Chamber Cleaning
CF₄ and other perfluorinated compounds are used for in-situ plasma cleaning of deposition

chambers, such as those used for chemical vapor deposition (CVD). The plasma effectively

removes unwanted film deposits from the chamber walls, ensuring process consistency and

preventing particle contamination.
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Quantitative Data
The following tables summarize key quantitative data for CF₄ etching processes under various

conditions.

Table 1: Etch Rates of Si, SiO₂, and Si₃N₄ in CF₄-based Plasmas

Material
Etchant
Gas

RF Power
(W)

Pressure
(mTorr)

Gas Flow
(sccm)

Etch Rate
(nm/min)

Selectivit
y (to Si)

SiO₂ CF₄ 150 65 20 47 - 52.8 1.2:1

Si CF₄ 150 65 20 ~44 1:1

Si₃N₄
CF₄/O₂

(5%)
75 30 20 67 - 130 -

SiO₂
CF₄/O₂

(5%)
75 30 20 ~30 -

Si
CF₄/O₂

(5%)
75 30 20 ~30 -

Si₃N₄
CF₄/O₂

(5%)
75 150 20 306 8.9:1

SiO₂
CF₄/O₂

(5%)
75 150 20 ~34

13.2

(Si₃N₄:SiO₂

)

Si
CF₄/O₂

(5%)
75 150 20 ~23 -

Note: Etch rates and selectivities can vary significantly depending on the specific RIE system

and process parameters.

Experimental Protocols
Protocol 1: Reactive Ion Etching of Silicon Dioxide
(SiO₂) with CF₄
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This protocol outlines a general procedure for etching a silicon dioxide layer on a silicon wafer

using a parallel-plate RIE system.

1. Wafer Preparation: a. Start with a silicon wafer with a thermally grown or PECVD-deposited

SiO₂ layer. b. Apply a photoresist layer and pattern it using standard photolithography

techniques to define the areas to be etched. c. Hard-bake the photoresist to improve its

resistance to the plasma.

2. RIE System Preparation: a. Ensure the RIE chamber is clean. If necessary, perform a

chamber cleaning cycle using an O₂ plasma. b. Load the patterned wafer onto the center of the

powered electrode in the RIE chamber.

3. Etching Process: a. Pump the chamber down to a base pressure of approximately 5 x 10⁻⁵

Torr.[7] b. Introduce CF₄ gas into the chamber at a flow rate of 20 sccm.[7] c. Adjust the

chamber pressure to 65 mTorr.[10] d. Apply RF power of 150 W to ignite the plasma.[10] e.

Etch for the desired time to remove the SiO₂ layer. The etch time will depend on the film

thickness and the calibrated etch rate of the system. f. Turn off the RF power and the gas flow.

4. Post-Etch Processing: a. Vent the chamber to atmospheric pressure and unload the wafer. b.

Strip the remaining photoresist using a suitable solvent or an O₂ plasma ashing process. c.

Characterize the etched features using techniques such as profilometry or scanning electron

microscopy (SEM).
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Caption: A typical experimental workflow for RIE.
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Protocol 2: Selective Etching of Si₃N₄ over SiO₂ and Si
using CF₄/O₂ Plasma
This protocol is designed to achieve high selectivity for etching silicon nitride while minimizing

the etching of underlying silicon dioxide and silicon layers.

1. Wafer Preparation: a. Prepare a substrate with Si₃N₄, SiO₂, and Si layers patterned as

required for the device structure.

2. RIE System Preparation: a. Follow the same cleaning and loading procedures as in Protocol

1.

3. Etching Process: a. Pump the chamber to a base pressure. b. Introduce a gas mixture of

CF₄ and O₂. A common mixture for high selectivity is 95% CF₄ and 5% O₂.[9] c. Set the total

gas flow rate to 20 sccm.[9] d. Adjust the chamber pressure to a higher value, for example, 150

mTorr, to enhance chemical etching over physical sputtering.[9] e. Apply a relatively low RF

power of 75 W.[9] f. Monitor the etching process, for instance, using optical emission

spectroscopy to detect the endpoint. g. Terminate the process once the Si₃N₄ layer is fully

etched.

4. Post-Etch Processing: a. Follow the same unloading, cleaning, and characterization steps as

in Protocol 1.

Safety Precautions
CF₄ is a non-toxic, non-flammable gas, but it is a potent greenhouse gas. It is crucial to handle

it in a well-ventilated area, and any exhaust from the RIE system should be directed to an

appropriate abatement system. Standard laboratory safety practices, including the use of

personal protective equipment, should always be followed when operating plasma etching

equipment.

Disclaimer: The provided protocols are for informational purposes only and should be adapted

to the specific equipment and materials used. Users should always consult the manufacturer's

guidelines and safety data sheets before performing any experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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